4-Methylpyrimidine-2-sulfinicacid

• Molecular Formula: C5H6N2O2S
• Molecular Weight: 158.18 g/mol
• IUPAC Name: 4-methylpyrimidine-2-sulfinic acid
• InChI: InChI=1S/C5H6N2O2S/c1-4-2-3-6-5(7-4)10(8)9/h2-3H,1H3,(H,8,9)
• InChI Key: MAHFTFUYUDJWOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)S(=O)O

Description

Pyrimidine derivatives are critical in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and biological activity . This article compares structurally related compounds to infer the behavior of 4-Methylpyrimidine-2-sulfinic acid, emphasizing substituent effects on physicochemical properties and applications.

Preparation Methods

Reduction of Pyrimidine-2-sulfonyl Chloride to Sulfinate Salt

A well-documented and industrially relevant method to prepare sulfinates involves the reduction of sulfonyl chlorides using sulfite or bisulfite salts in the presence of hydrogen phosphate buffers in aqueous-organic solvent mixtures.

• The sulfonyl chloride precursor, for example, 4-methylpyrimidine-2-sulfonyl chloride, is reacted with sodium sulfite or sodium bisulfite.
• The reaction is typically carried out at temperatures between 10–50 °C, preferably 15–45 °C, to optimize yield and selectivity.
• The molar ratio of sulfite salt to sulfonyl chloride is maintained between 1.0 to 3.0, preferably 1.5 to 2.5 equivalents.
• Hydrogen phosphate salts (disodium hydrogen phosphate or dipotassium hydrogen phosphate) are used as buffers in 1.5 to 4.5 equivalents to stabilize the reaction environment.

This method yields the corresponding sodium or potassium sulfinate salt, which upon acidification with dilute mineral acids (e.g., HCl) produces the free sulfinic acid.

Parameter	Preferred Range	Notes
Reaction Temperature	15–45 °C	Mild conditions prevent side reactions
Sulfite Salt Equivalents	1.5–2.5 equivalents	Ensures complete reduction
Hydrogen Phosphate Equivalents	2.0–4.0 equivalents	Buffers pH and stabilizes sulfinate
Solvent	Water + organic solvent (e.g., methanol, ethanol)	Mixed solvent improves solubility

Source: US Patent US6399815B2 (2001)

Stepwise Synthesis from 2-Amino-4-methylpyridine

An alternative synthetic route involves preparing 2-amino-4-methylpyridine as a key intermediate, which can then be transformed into the sulfinic acid derivative through sulfonation and reduction steps.

• Synthesis of 2-amino-4-methylpyridine starts from ethyl 2-(4-methylfuran) formate via ring expansion and substitution reactions.
• The amino group at position 2 facilitates further functionalization.
• Chlorination at the 3-position followed by copper-catalyzed reactions and purification steps yield high-purity 2-amino-4-methylpyridine.
• Subsequent sulfonation at the 2-position and controlled reduction leads to the sulfinic acid.

Key experimental data from this method:

Step	Reagents/Conditions	Yield (%)	Purity (%)	Notes
Ring expansion & amination	Ethyl 2-(4-methylfuran) formate, DMF, NH3, reflux 24h	~72	-	Use of ammonium chloride as water scavenger
Chlorination	Phosphorus trichloride, DMF, dichloroethane, reflux 6h	~92	-	Acid scavenger DMF improves selectivity
Copper-mediated substitution	Cu powder, benzoic acid, 150 °C, 1 h	-	-	Produces crude 2-amino-4-methylpyridine
Purification	Acid-base extraction, activated carbon	82	99.2	Final product purity and yield

Source: CN Patent CN107011254B (2017)

Comparative Analysis of Preparation Methods

Method	Advantages	Limitations	Industrial Applicability
Sulfonyl chloride reduction	Mild conditions, good yields, scalable	Requires sulfonyl chloride precursor	Widely used for sulfinates preparation
Stepwise synthesis from 2-amino-4-methylpyridine	High purity product, well-defined intermediates	Multi-step, longer reaction times	Suitable for specialty chemical production
Nitration-based functionalization	Enables diverse substitutions	Harsh reagents, potential side reactions	Less direct for sulfinic acid synthesis

Summary of Research Findings and Recommendations

• The reduction of sulfonyl chlorides with sulfite salts in buffered aqueous-organic media is the most straightforward and industrially preferred method for preparing sulfinates, including 4-Methylpyrimidine-2-sulfinic acid.
• The stepwise synthesis via 2-amino-4-methylpyridine offers a versatile platform for preparing various pyrimidine derivatives with high purity, which can be adapted for sulfinic acid synthesis through subsequent sulfonation and reduction.
• Reaction parameters such as temperature (15–45 °C), molar ratios of reagents (1.5–2.5 equivalents sulfite), and choice of solvents and buffers critically influence yield and purity.
• Purification steps involving acid-base extraction and use of decolorizing agents (activated carbon, diatomaceous earth) are essential to obtain high-purity final products.
• The use of mild reaction conditions and controlled pH adjustments prevents formation of undesired by-products and improves overall process efficiency.

Chemical Reactions Analysis

Types of Reactions: 4-Methylpyrimidine-2-sulfinic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction of 4-Methylpyrimidine-2-sulfinic acid can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of the sulfinic acid group with other functional groups.

Major Products Formed: The major products formed from these reactions include sulfonic acids, sulfides, thiols, and various substituted pyrimidine derivatives .

Scientific Research Applications

4-Methylpyrimidine-2-sulfinic acid has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. It serves as a precursor for the preparation of various pyrimidine derivatives, which are important in the development of pharmaceuticals and agrochemicals .

Biology: In biological research, 4-Methylpyrimidine-2-sulfinic acid is studied for its potential as an enzyme inhibitor. It has been shown to interact with specific enzymes involved in metabolic pathways, making it a valuable tool for studying enzyme function and regulation .

Medicine: In medicine, this compound is investigated for its potential therapeutic applications. Pyrimidine derivatives, including 4-Methylpyrimidine-2-sulfinic acid, have shown promise as antiviral, anticancer, and anti-inflammatory agents. Their ability to modulate biological pathways makes them attractive candidates for drug development .

Industry: In the industrial sector, 4-Methylpyrimidine-2-sulfinic acid is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for use in various industrial processes, including catalysis and material synthesis .

Mechanism of Action

The mechanism of action of 4-Methylpyrimidine-2-sulfinic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to enzymes and receptors, thereby modulating their activity. For example, it can inhibit the activity of certain enzymes involved in metabolic pathways, leading to changes in cellular processes .

Molecular Targets and Pathways:

Enzymes: 4-Methylpyrimidine-2-sulfinic acid targets enzymes such as kinases and proteases, which play critical roles in cellular signaling and metabolism.

Receptors: The compound can also interact with receptors on the cell surface, influencing signal transduction pathways and cellular responses.

Comparison with Similar Compounds

4-Methyl-2-sulfanyl-5-pyrimidinecarboxylic Acid

• Molecular Formula : C₆H₆N₂O₂S
• Molecular Weight : 170.19 g/mol
• Functional Groups : Sulfanyl (-SH), carboxylic acid (-COOH), methyl (-CH₃)
• Key Properties :
  • The carboxylic acid group enhances solubility in polar solvents, while the sulfanyl group contributes to nucleophilic reactivity.
  • Used as a pharmaceutical intermediate due to its dual functional groups, enabling conjugation or further derivatization .

4-Chloro-6-methoxypyrimidin-2-amine

• Molecular Formula : C₅H₆ClN₃O
• Molecular Weight : 175.57 g/mol
• Functional Groups: Chloro (-Cl), methoxy (-OCH₃), amino (-NH₂)
• Key Properties :
  • Planar structure with hydrogen-bonding capability, forming stable co-crystals with succinic acid.
  • Agrochemical applications (e.g., herbicides) due to halogen and methoxy substituents enhancing bioactivity .

Sulfamethazine (Sulfadimidine)

• Molecular Formula : C₁₂H₁₄N₄O₂S
• Molecular Weight : 278.33 g/mol
• Functional Groups: Sulfonamide (-SO₂NH-), amino (-NH₂), methyl (-CH₃)
• Key Properties :
  • Broad-spectrum antibiotic used in veterinary medicine.
  • The sulfonamide group enables hydrogen bonding and enzyme inhibition, critical for antibacterial activity .

2-Amino-4-methylpyrimidine

• Molecular Formula : C₅H₇N₃
• Molecular Weight : 109.13 g/mol
• Functional Groups: Amino (-NH₂), methyl (-CH₃)
• Key Properties :
  • Simplest analog in this series; used as a building block in synthesizing larger pyrimidine derivatives.
  • Lacks sulfur-based functional groups, limiting its reactivity compared to sulfinic/sulfonyl analogs .

4-Methyl-2-(methylsulfonyl)pyrimidine

• Molecular Formula : C₆H₈N₂O₂S
• Molecular Weight : 172.20 g/mol
• Functional Groups : Methylsulfonyl (-SO₂CH₃), methyl (-CH₃)
• Key Properties :
  • The electron-withdrawing sulfonyl group increases stability and acidity compared to sulfinic acid derivatives.
  • Applied in organic synthesis for drug design .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Applications
4-Methyl-2-sulfanyl-5-pyrimidinecarboxylic acid	C₆H₆N₂O₂S	170.19	Sulfanyl, Carboxylic acid	Pharmaceutical intermediates
4-Chloro-6-methoxypyrimidin-2-amine	C₅H₆ClN₃O	175.57	Chloro, Methoxy, Amino	Agrochemicals, crystal engineering
Sulfamethazine	C₁₂H₁₄N₄O₂S	278.33	Sulfonamide, Amino, Methyl	Antibiotic, veterinary medicine
2-Amino-4-methylpyrimidine	C₅H₇N₃	109.13	Amino, Methyl	Chemical synthesis
4-Methyl-2-(methylsulfonyl)pyrimidine	C₆H₈N₂O₂S	172.20	Methylsulfonyl, Methyl	Drug design, organic synthesis

Key Research Findings and Substituent Effects

Impact of Sulfur-Containing Groups

• Sulfanyl (-SH) : Enhances nucleophilicity but reduces stability due to oxidation susceptibility .
• Sulfonamide (-SO₂NH-) : Improves hydrogen-bonding capacity and bioactivity (e.g., sulfamethazine’s antibiotic action) .
• Sulfonyl (-SO₂-) : Increases acidity and stability, making it suitable for harsh reaction conditions .

Role of Methyl Substituents

• Methyl groups improve lipophilicity, enhancing membrane permeability in pharmaceuticals. However, excessive methylation can sterically hinder reactivity .

Crystallography and Hydrogen Bonding

• The 4-chloro-6-methoxypyrimidin-2-amine co-crystal with succinic acid demonstrates how hydrogen-bonding motifs (e.g., R₂²(8) rings) stabilize crystal structures, relevant for drug formulation .

Challenges and Considerations

• Isomer Confusion: Sulfadimidine (4,6-dimethyl) is often confused with sulfisomidine (2,4-dimethyl), emphasizing the need for precise nomenclature in research .
• Synthetic Complexity : Sulfinic acid derivatives are less stable than sulfonamides or sulfones, requiring specialized synthetic protocols.